Cas no 449758-28-5 (5-Chloro-2-(1H-tetrazol-1-YL)benzonitrile)

• Product Name: 5-Chloro-2-(1H-tetrazol-1-YL)benzonitrile
• CAS No: 449758-28-5
• MF: C₈H₄ClN₅
• MW: 205.603858947754
• CID: 2670180
• PubChem ID: 21866280
• Update Time: 2025-04-21

5-Chloro-2-(1H-tetrazol-1-YL)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-(1H-TETRAZOL-1-YL)BENZONITRILE
• 5-chloro-2-(tetrazol-1-yl)benzonitrile
• ZIHHWVTYLSHIPU-UHFFFAOYSA-N
• 5-chloro-2-tetrazol-1-yl-benzonitrile
• 5-chloro-2-(1H-tetraazol-1-yl)benzonitrile
• AB53079
• SCHEMBL5480877
• DA-05759
• 449758-28-5
• 5-Chloro-2-(1H-tetrazol-1-YL)benzonitrile

• Inchi： 1S/C8H4ClN5/c9-7-1-2-8(6(3-7)4-10)14-5-11-12-13-14/h1-3,5H
• InChI Key： ZIHHWVTYLSHIPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)N1C=NN=N1

Computed Properties

• Exact Mass: 205.0155228Da
• Monoisotopic Mass: 205.0155228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų